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Compound of Interest

Compound Name: Xmu-MP-3

Cat. No.: B1193833

Technical Support Center: Xmu-MP-3

Welcome to the technical support center for Xmu-MP-3. This guide provides best practices for
the storage and handling of Xmu-MP-3, along with troubleshooting advice and frequently
asked questions (FAQs) to assist researchers, scientists, and drug development professionals
in their experiments.

Chemical Identity:

Compound Name: Xmu-MP-3

N-(3-(7-((1,3-dimethyl-1H-pyrazol-5-yl)amino)-1-
methyl-1,4-dihydropyrimido[4,5-d]pyrimidin-

Synonym:
3(2H)-yl)-4-methylphenyl)-3-
(trifluoromethyl)benzamide
CAS Number: 2031152-08-4
Molecular Formula: C27H27F3NsO
Molecular Weight: 536.56 g/mol

Storage and Handling

Proper storage and handling of Xmu-MP-3 are critical for maintaining its stability and ensuring
reproducible experimental results.
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Storage of Solid Compound:

Parameter Recommendation Source

Storage Temperature 2-8°C

Store in a tightly sealed
N o General laboratory best
Storage Conditions container in a dry and well- )
) practice
ventilated place.

General laboratory best
Light Sensitivity Store protected from light. practice for complex organic

molecules

Stock Solution Preparation and Storage:

o Solvent Selection: While specific solubility data for Xmu-MP-3 is not readily available,
dimethyl sulfoxide (DMSO) is a common solvent for similar small molecule inhibitors.[1] It is
recommended to perform a small-scale solubility test before preparing a large stock solution.

o Stock Solution Concentration: Preparing a high-concentration stock solution (e.g., 10 mM) in
DMSO is a common practice.

o Storage of Stock Solutions: Aliquot the stock solution into single-use volumes to avoid
repeated freeze-thaw cycles. Store stock solutions at -20°C or -80°C for long-term storage.
For short-term storage, 4°C may be acceptable, but stability should be verified.

Experimental Protocols

General Workflow for In Vitro Cell-Based Assays:
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Treatment

Preparation Analysis
Dilute Xmu-MP-3 stock Treat cells with -
Prepare Xmu-MP-3 " : 5 » Perform cell-based assays Data acquisition
stock’;olution in DMSO 'l ® fl?na::g?(r:lﬂlrzg rgor:;ej?l}:guon dﬁgfegﬂf.’ r;]:lfg(r)lljr:ge (e.g., viability, apoptosis, Western blot) and analysis
Culture and seed
cells in appropriate plates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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